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Compound of Interest

Compound Name: NSC194598

Cat. No.: B12389038 Get Quote

This document provides comprehensive safety protocols, operational procedures, and disposal

plans for the p53 DNA-binding inhibitor, NSC194598. It is intended for researchers, scientists,

and drug development professionals to ensure safe and effective handling in a laboratory

setting.

Immediate Safety and Handling Information
NSC194598 is a potent inhibitor of p53 DNA-binding and should be handled with care,

following standard laboratory procedures for hazardous compounds. The following tables

summarize the essential safety and physical property information.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection
Double-layered nitrile or

chemotherapy-grade gloves.

Prevents skin contact. The

outer glove should be changed

immediately if contaminated.

Eye Protection
ANSI-approved safety goggles

or a face shield.

Protects eyes from splashes or

aerosols.

Body Protection

A fully-buttoned, long-sleeved

lab coat, preferably a non-

permeable or chemotherapy-

rated gown.

Prevents contamination of

personal clothing.

Respiratory

A NIOSH-approved respirator

is recommended when

handling the powder form or if

aerosolization is possible.

Minimizes inhalation risk.

Table 2: Emergency First Aid Procedures

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water and seek immediate medical attention.

Table 3: Physical and Chemical Properties of NSC194598
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Property Value

CAS Number 5358-76-9

Molecular Formula C₂₀H₁₉N₃O

Molecular Weight 317.38 g/mol

Appearance Solid powder

Solubility Soluble in DMSO and 0.1N HCl

In Vitro IC₅₀ 180 nM (for p53 DNA-binding inhibition)[1]

In Vivo IC₅₀ 2-40 µM[2]

Table 4: Storage and Stability

Condition Duration Notes

Solid Form

Refer to manufacturer's

recommendations (typically 2

years at -20°C).

Store in a tightly sealed

container in a dry, well-

ventilated area.

Stock Solution (-20°C) 1 month[2]
Aliquot to avoid repeated

freeze-thaw cycles.

Stock Solution (-80°C) 6 months[2]
Preferred long-term storage for

solutions.

Mechanism of Action: p53 Inhibition Pathway
NSC194598 selectively inhibits the DNA binding of p53 and its homologs, p63 and p73.[1] In

normal cellular processes, p53 activity is negatively regulated by MDM2 in a feedback loop.

DNA damage activates kinases like ATM, which phosphorylate p53, disrupting the p53-MDM2

interaction and stabilizing p53. Activated p53 then binds to DNA to transcribe target genes that

induce cell cycle arrest or apoptosis. NSC194598 intervenes by directly preventing the

stabilized p53 from binding to DNA, thereby inhibiting its transcriptional activity.
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Caption: Mechanism of NSC194598 inhibiting the p53 signaling pathway.

Experimental Protocols
The following is a detailed protocol for a cell viability assay to determine the cytotoxic effects of

NSC194598 on a cancer cell line.
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Start

1. Plate Cells
(e.g., U2OS cells in 96-well plate)

2. Incubate
(24 hours, 37°C, 5% CO₂)

3. Prepare NSC194598 Dilutions
(Serial dilution in DMSO, then media)

4. Treat Cells
(Add drug dilutions to wells)

5. Incubate
(48-72 hours)

6. Add MTT Reagent
(10 µL per well)

7. Incubate
(2-4 hours, allow formazan formation)

8. Solubilize Crystals
(Add 100 µL DMSO or solubilization buffer)

9. Read Absorbance
(570 nm)

10. Analyze Data
(Calculate IC₅₀)

End

Click to download full resolution via product page

Caption: Step-by-step workflow for a typical cell viability assay.
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Cell Plating:

Culture human osteosarcoma (U2OS) cells, or another appropriate cell line, in DMEM

supplemented with 10% FBS and 1% penicillin-streptomycin.

Trypsinize and count the cells. Seed 5,000-10,000 cells per well in a 96-well plate.

Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

Compound Preparation and Treatment:

Prepare a 10 mM stock solution of NSC194598 in sterile DMSO.

Perform a serial dilution of the stock solution in culture medium to achieve final

concentrations ranging from 1 nM to 100 µM. Include a vehicle control (DMSO only) at the

same final concentration as the highest drug concentration.

Carefully remove the old medium from the cells and add 100 µL of the prepared drug

dilutions to the respective wells.

Incubation and Assay:

Incubate the treated plates for 48 to 72 hours.

Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

reagent to each well.

Incubate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT

into formazan crystals.

Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Data Acquisition and Analysis:

Measure the absorbance of each well at 570 nm using a microplate reader.
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Calculate cell viability as a percentage relative to the vehicle-treated control wells.

Plot the cell viability against the logarithm of the drug concentration and use a non-linear

regression model to determine the IC₅₀ value.

Disposal Plan
Proper disposal of NSC194598 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Waste Generated

Identify Waste Type

Solid Waste
(Unused powder, contaminated

gloves, tips, vials)

Solid

Liquid Waste
(Stock solutions, used

culture media)

Liquid

Sharps Waste
(Contaminated needles,

serological pipettes)

Sharps

Collect in a labeled,
sealed hazardous waste bag.

Collect in a labeled, sealed,
leak-proof hazardous waste container

(e.g., for halogenated solvents if in DMSO).

Collect in a designated
puncture-resistant sharps container

labeled 'Chemotherapy Waste'.

Arrange for disposal via
Institutional Environmental Health & Safety (EH&S).

Disposal Complete
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Caption: Decision workflow for the proper disposal of NSC194598 waste.

Solid Waste:

Includes unused NSC194598 powder, contaminated gloves, pipette tips, and plasticware.

Collect in a designated, clearly labeled hazardous waste container with a tight-fitting lid.

Do not mix with regular lab trash.

Liquid Waste:

Includes stock solutions (e.g., in DMSO) and culture media containing NSC194598.

Collect in a dedicated, leak-proof, and shatter-resistant hazardous waste container.

Label the container clearly with "Hazardous Waste," "NSC194598," and the solvent (e.g.,

"DMSO").

Do not pour any liquid waste containing NSC194598 down the drain.

Sharps Waste:

Includes needles, syringes, and glass pipettes contaminated with NSC194598.

Dispose of immediately into a designated, puncture-proof sharps container labeled for

chemotherapy or hazardous chemical waste.

Final Disposal:

All waste streams must be disposed of through your institution's Environmental Health and

Safety (EH&S) department. Follow their specific guidelines for waste pickup and disposal.

Incineration by a licensed disposal company is the recommended method for DMSO-

containing solutions.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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